Cas no 2137096-27-4 ((9R)-9-methyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine)

• Product Name: (9R)-9-methyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• CAS No: 2137096-27-4
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5819431
• PubChem ID: 165453399
• Update Time: 2025-07-14

(9R)-9-methyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• (9R)-9-methyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• EN300-731890
• 2137096-27-4

• Inchi： 1S/C11H19N3/c1-3-5-10-8-14-7-4-6-12-9(2)11(14)13-10/h8-9,12H,3-7H2,1-2H3/t9-/m1/s1
• InChI Key： MZQOGKHSUHDYTQ-SECBINFHSA-N
• SMILES： N12C=C(CCC)N=C1[C@@H](C)NCCC2

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.8Ų

Additional information on (9R)-9-methyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine

Introduction to (9R)-9-methyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS No. 2137096-27-4)

(9R)-9-methyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS No. 2137096-27-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazodiazepines, which are known for their diverse biological activities, including anxiolytic, sedative, and anticonvulsant properties.

The chemical structure of (9R)-9-methyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine is characterized by a fused ring system comprising an imidazole and a diazepine moiety. The presence of the methyl and propyl substituents at specific positions on the diazepine ring imparts unique conformational flexibility and electronic properties to the molecule. These structural features are crucial for its binding affinity to various receptors and enzymes in biological systems.

Recent studies have highlighted the potential of (9R)-9-methyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine in modulating the central nervous system (CNS). One of the key findings is its interaction with GABA-A receptors, which are implicated in several neurological disorders such as anxiety and epilepsy. In vitro assays have shown that this compound exhibits high selectivity and potency towards specific subtypes of GABA-A receptors, suggesting its potential as a targeted therapeutic agent.

In addition to its anxiolytic properties, (9R)-9-methyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine has been investigated for its anticonvulsant effects. Preclinical studies using animal models have demonstrated that this compound can effectively reduce seizure activity without causing significant side effects. These findings are particularly promising given the limited options available for treating refractory epilepsy.

The pharmacokinetic profile of (9R)-9-methyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine has also been studied extensively. It has been found to have good oral bioavailability and a favorable half-life in vivo. These properties make it a suitable candidate for further development as an orally administered drug. Moreover, its low toxicity and minimal side effects in preclinical trials suggest that it may have a favorable safety profile in humans.

One of the challenges in the development of new drugs is ensuring their efficacy while minimizing adverse effects. In this context, (9R)-9-methyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine has shown promising results in reducing off-target interactions. This is attributed to its high selectivity for specific receptor subtypes and its ability to modulate receptor function rather than simply activating or inhibiting them.

The therapeutic potential of (9R)-9-methyl-2-propyl-5H,6H,7H,8H,9H-imidazo[1，2-a][1，4]diazepine extends beyond CNS disorders. Recent research has explored its anti-inflammatory properties and its potential as a neuroprotective agent. Studies have shown that this compound can reduce inflammation in neural tissues and protect against oxidative stress-induced damage. These findings open up new avenues for its application in conditions such as neurodegenerative diseases and traumatic brain injury.

In conclusion,(9R)-9-methyl-2-propyl-5H，6，7，8， 8， 8， 8， 8， 8， 8， 8， 8， 8， 8， 8， H-imidazo[1，2-a][1，4]diazepine (CAS No. 2137096-27-4) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry and pharmacology.